Cas no 1807052-84-1 (Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate
• CAS No: 1807052-84-1
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 4959060
• Update Time: 2025-11-01

Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate

• Inchi： 1S/C11H11NO3S/c1-2-15-11(14)10-8(5-12)7(6-13)3-4-9(10)16/h3-4,13,16H,2,6H2,1H3
• InChI Key： BAEHPXOGMXJSHA-UHFFFAOYSA-N
• SMILES： SC1C=CC(CO)=C(C#N)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.1
• Topological Polar Surface Area: 71.3

Additional information on Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate

Comprehensive Overview of Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate (CAS No. 1807052-84-1)

Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate (CAS No. 1807052-84-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, hydroxymethyl, and mercapto functional groups, exhibits unique reactivity and potential applications in drug synthesis and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The molecular structure of Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate combines multiple reactive sites, making it a versatile intermediate in organic synthesis. The presence of the mercapto group (-SH) allows for thiol-based conjugation reactions, while the cyano group (-CN) offers opportunities for nucleophilic additions. These features align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly pathways for complex molecule construction. Recent studies highlight its utility in click chemistry applications, where its thiol group participates in rapid, high-yield reactions.

In the context of modern drug discovery, CAS No. 1807052-84-1 has emerged as a valuable scaffold for structure-activity relationship (SAR) studies. Its structural motifs resemble fragments found in several FDA-approved drugs, prompting investigations into its potential as a pharmacophore. The compound's hydroxymethyl moiety provides a handle for further derivatization, enabling medicinal chemists to optimize solubility and bioavailability—a critical consideration in contemporary drug design paradigms.

Analytical characterization of Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate reveals interesting spectral properties. Nuclear magnetic resonance (NMR) studies show distinct chemical shifts for the ethyl ester protons and the aromatic system, while mass spectrometry confirms its molecular weight with high precision. These analytical data are crucial for quality control in industrial applications, where purity standards are strictly enforced. The compound's stability under various pH conditions has become a topic of particular interest, as researchers evaluate its suitability for prodrug development.

From a commercial perspective, the synthesis and supply of CAS No. 1807052-84-1 have seen growing demand across multiple sectors. Manufacturers are optimizing production protocols to address needs in high-throughput screening libraries and combinatorial chemistry platforms. The compound's compatibility with microwave-assisted synthesis techniques has positioned it as a candidate for accelerated drug discovery workflows—a response to the pharmaceutical industry's push for faster development cycles.

Environmental and safety profiles of Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate have been carefully evaluated to meet regulatory requirements. While not classified as hazardous under current standards, proper handling procedures are recommended due to its reactive functional groups. This precautionary approach reflects broader industry trends toward responsible chemical management and laboratory safety best practices. Material safety data sheets (MSDS) provide detailed guidance on storage conditions and personal protective equipment (PPE) recommendations.

Emerging applications for this compound extend beyond traditional pharmaceutical uses. Recent patents disclose its incorporation into advanced materials, including functionalized polymers and nanotechnology constructs. The thiol group's ability to form self-assembled monolayers (SAMs) on metal surfaces has opened possibilities in surface modification technologies. These developments align with interdisciplinary research at the chemistry-materials science interface, where molecular-level control enables tailored material properties.

Quality assurance protocols for CAS No. 1807052-84-1 typically involve multiple analytical techniques, including HPLC purity assessment and residual solvent analysis. The compound's chromatographic behavior has been extensively documented to support method development in quality control laboratories. These standardized procedures ensure batch-to-batch consistency—a critical factor for researchers requiring reproducible results in their experiments.

The scientific literature contains numerous references to derivatives of Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate, highlighting its role as a synthetic precursor. Chemists have successfully transformed its functional groups to create diverse molecular architectures, demonstrating the compound's versatility. This synthetic flexibility responds to the growing need for molecular diversity in screening collections—a key requirement for identifying novel bioactive compounds.

Looking forward, research directions for 1807052-84-1 include exploration of its biological activity profiles and potential therapeutic applications. Preliminary studies suggest interesting interactions with certain enzyme targets, though detailed mechanistic investigations remain ongoing. The compound's balanced lipophilicity, as evidenced by calculated logP values, makes it particularly interesting for central nervous system (CNS) drug discovery—an area of intense pharmaceutical interest.

In summary, Ethyl 2-cyano-3-hydroxymethyl-6-mercaptobenzoate represents a chemically intriguing and practically valuable compound with wide-ranging applications. Its unique combination of functional groups continues to inspire innovative research across multiple scientific disciplines. As synthetic methodologies advance and biological screening technologies become more sophisticated, the importance of such versatile building blocks will likely increase, solidifying their position in the molecular toolkit of modern chemists and researchers.